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Compound of Interest

Compound Name: Lometraline Hydrochloride

Cat. No.: B1675046 Get Quote

Introduction

Lometraline hydrochloride is an aminotetralin derivative investigated for its potential as an

antidepressant and anxiolytic agent.[1][2] Accurate and consistent preparation of stock

solutions is crucial for reliable experimental results in pharmacological and drug development

studies. This document provides a detailed protocol for the preparation, storage, and handling

of lometraline hydrochloride stock solutions for research purposes.

Physicochemical Properties

Lometraline hydrochloride is a solid powder.[1] A summary of its key physicochemical

properties is presented in Table 1.

Property Value Reference

Chemical Formula C₁₃H₁₉Cl₂NO [1]

Molecular Weight 276.20 g/mol [1][2][3]

Appearance Solid powder [1]

Purity >98% (typical) [1]
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The choice of solvent is critical for preparing a stable and usable stock solution. Based on

available data, dimethyl sulfoxide (DMSO) is a reliable solvent for lometraline hydrochloride.

[1] While specific quantitative solubility data in other common laboratory solvents is not readily

available, hydrochloride salts of similar organic compounds can exhibit some solubility in

ethanol, though they are often sparingly soluble in aqueous solutions.[4][5] It is recommended

to perform small-scale solubility tests before preparing large volumes of stock solution in

solvents other than DMSO.

Solvent Solubility Recommendations Reference

DMSO Soluble

Recommended

solvent for primary

stock solutions.

[1]

Ethanol
Expected to be

sparingly soluble

May be suitable for

some applications, but

solubility should be

determined

empirically. A similar

compound, sertraline

hydrochloride, has a

solubility of

approximately 5

mg/mL.

[4]

Water
Expected to be

sparingly soluble

Not recommended for

high-concentration

stock solutions.

Aqueous solutions

may have limited

stability.

[4]

PBS (pH 7.2)
Expected to be

sparingly soluble

For final working

solutions, it is

recommended to first

dissolve in DMSO and

then dilute with the

aqueous buffer.

[4]
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Experimental Protocol: Preparation of a 10 mM
Lometraline Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of lometraline
hydrochloride in DMSO.

Materials

Lometraline hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Pipette and sterile pipette tips

Equipment

Analytical balance

Vortex mixer

Sonicator (optional)

Safety Precautions

Lometraline hydrochloride is for research use only.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle lometraline hydrochloride powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for lometraline hydrochloride before use.

Procedure

Determine the required mass of lometraline hydrochloride:
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To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 276.20 g/mol x 1000 mg/g = 2.762 mg

Weigh the lometraline hydrochloride:

Using an analytical balance, carefully weigh out the calculated amount of lometraline
hydrochloride powder and place it into a sterile microcentrifuge tube or amber glass vial.

Add the solvent:

Add the desired volume of anhydrous DMSO to the tube or vial containing the lometraline
hydrochloride powder.

Dissolve the compound:

Vortex the solution until the lometraline hydrochloride is completely dissolved.

If necessary, sonicate the solution for a few minutes to aid dissolution. Visually inspect the

solution to ensure there are no undissolved particles.

Storage:

Store the stock solution in small aliquots to avoid repeated freeze-thaw cycles.

For short-term storage (days to weeks), store at 4°C.[1]

For long-term storage (months to years), store at -20°C or -80°C.[1][2]

Stock Solution Storage Recommendations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1675046?utm_src=pdf-body
https://www.benchchem.com/product/b1675046?utm_src=pdf-body
https://www.benchchem.com/product/b1675046?utm_src=pdf-body
https://www.benchchem.com/product/b1675046?utm_src=pdf-body
https://www.benchchem.com/product/b1675046?utm_src=pdf-body
https://www.benchchem.com/product/b1675046?utm_src=pdf-body
https://www.medkoo.com/products/10411
https://www.medkoo.com/products/10411
https://www.targetmol.com/compound/lometraline%20hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Condition Duration Reference

Solid Powder
-20°C for long term (months to

years)
[1]

In DMSO
4°C for short term (days to

weeks)
[1]

In DMSO -20°C for long term (months) [1]

In DMSO -80°C for up to 1 year [2]

Workflow for Lometraline Hydrochloride Stock
Solution Preparation
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Caption: Workflow for preparing lometraline hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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